Cas no 194479-08-8 (4-(1H-1,3-Benzodiazol-2-ylsulfanyl)methylbenzoic Acid)

• Product Name: 4-(1H-1,3-Benzodiazol-2-ylsulfanyl)methylbenzoic Acid
• CAS No: 194479-08-8
• MF: C₁₅H₁₂N₂O₂S
• MW: 284.332982063293
• CID: 3863581
• PubChem ID: 4992159
• Update Time: 2025-05-21

4-(1H-1,3-Benzodiazol-2-ylsulfanyl)methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1H-benzimidazol-2-ylthio)methyl]-
• 4-[(1H-BENZIMIDAZOL-2-YLTHIO)METHYL]BENZOIC ACID
• 4-(((1H-benzo[d]imidazol-2-yl)thio)methyl)benzoic acid
• SR-01000050581
• 4-(1H-benzimidazol-2-ylsulfanylmethyl)benzoic acid
• AKOS000104258
• 4-[(1H-1,3-benzodiazol-2-ylsulfanyl)methyl]benzoic acid
• Z54581697
• CHEMBL473621
• HMS1783F03
• G33937
• NSC778591
• HS-3231
• HSDSEYKDYSEFBN-UHFFFAOYSA-N
• 4-[(1H-benzimidazol-2-ylsulfanyl)methyl]benzoic acid
• CS-0221391
• 2-(4-Carboxybenzylthio)benzimidazole
• SMR000502915
• SR-01000050581-1
• NSC-778591
• 194479-08-8
• MLS001184002
• STK178794
• SCHEMBL10691877
• 4-((1H-benzo[d]imidazol-2-ylthio)methyl)benzoic acid
• 4-[(1H-1,3-benzodiazol-2-ylsulfanyl)methyl]benzoicacid
• EN300-09038
• HMS2833P15
• 4-(1H-1,3-Benzodiazol-2-ylsulfanyl)methylbenzoic Acid

• Inchi： 1S/C15H12N2O2S/c18-14(19)11-7-5-10(6-8-11)9-20-15-16-12-3-1-2-4-13(12)17-15/h1-8H,9H2,(H,16,17)(H,18,19)
• InChI Key： HSDSEYKDYSEFBN-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)CC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 284.06194880Da
• Monoisotopic Mass: 284.06194880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-(1H-1,3-Benzodiazol-2-ylsulfanyl)methylbenzoic Acid

Comprehensive Overview of 4-(1H-1,3-Benzodiazol-2-ylsulfanyl)methylbenzoic Acid (CAS No. 194479-08-8)

4-(1H-1,3-Benzodiazol-2-ylsulfanyl)methylbenzoic Acid (CAS No. 194479-08-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often abbreviated for convenience, features a benzodiazole core linked to a benzoic acid moiety via a sulfanyl methyl bridge. Its molecular architecture makes it a promising candidate for applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The growing interest in 4-(1H-1,3-Benzodiazol-2-ylsulfanyl)methylbenzoic Acid is reflected in its frequent appearance in scientific literature and patent filings. Researchers are particularly intrigued by its potential role in targeting inflammatory pathways and oxidative stress mechanisms, which are hot topics in modern medicine. With the rise of chronic diseases and the demand for novel therapeutics, compounds like this are increasingly scrutinized for their bioactivity and safety profiles.

One of the key advantages of CAS No. 194479-08-8 lies in its versatility. The benzodiazole ring system is known for its ability to interact with biological targets, while the benzoic acid group enhances solubility and bioavailability. This combination makes the compound a valuable scaffold for medicinal chemistry projects. Recent studies have explored its derivatives for potential use in neuroprotective and antimicrobial applications, aligning with current trends in personalized medicine and antibiotic resistance research.

From a synthetic perspective, 4-(1H-1,3-Benzodiazol-2-ylsulfanyl)methylbenzoic Acid can be prepared through multi-step organic reactions, often involving thiol-ene click chemistry or nucleophilic substitution strategies. These methods are favored for their efficiency and scalability, which are critical for industrial applications. The compound's stability under various conditions also makes it suitable for formulation development, a topic of high relevance in the pharmaceutical industry.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for CAS No. 194479-08-8 to minimize environmental impact. This aligns with global initiatives to reduce hazardous waste and energy consumption in chemical manufacturing. Such efforts are often highlighted in sustainability reports and corporate social responsibility (CSR) metrics, which are increasingly important to stakeholders.

Another area of exploration is the compound's potential in material science. Its aromatic and heterocyclic components could contribute to the development of advanced polymeric materials or organic semiconductors. These applications are particularly relevant given the surge in demand for flexible electronics and biodegradable materials, topics frequently searched in academic and industrial databases.

Quality control and analytical characterization of 4-(1H-1,3-Benzodiazol-2-ylsulfanyl)methylbenzoic Acid are essential for ensuring its suitability in high-value applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. These methods are well-documented in pharmacopoeial standards, which are critical for regulatory compliance.

As the scientific community continues to explore the full potential of CAS No. 194479-08-8, collaborations between academia and industry are expected to accelerate its commercialization. The compound's alignment with current research priorities, such as precision medicine and sustainable chemistry, ensures its relevance in future innovations. For researchers and manufacturers alike, staying updated on the latest developments related to this compound is crucial for maintaining a competitive edge.